Disodium hexachloroplatinate

Specification

• CAS No.: 16923-58-3
• Molecular Formula: Cl6Na2Pt
• Molecular Weight: 453.8 g/mol
• IUPAC Name: disodium;platinum(4+);hexachloride
• Standard InChI: InChI=1S/6ClH.2Na.Pt/h6*1H;;;/q;;;;;;2*+1;+4/p-6
• Standard InChI Key: QGFSULIVEYGQQY-UHFFFAOYSA-H
• SMILES: [Na+].[Na+].Cl[Pt-2](Cl)(Cl)(Cl)(Cl)Cl
• Canonical SMILES: [Na+].[Na+].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Pt+4]

Introduction

Chemical Properties and Structure

Disodium hexachloroplatinate exists in two primary forms: the anhydrous form (Na₂[PtCl₆]) and the hexahydrate form (Na₂[PtCl₆]·6H₂O). The compound consists of sodium cations and hexachloroplatinate anions, with platinum in the +4 oxidation state.

The anhydrous form appears as a yellow solid, while the hexahydrate form presents as an orange crystalline solid. As explained by Cox and Peters, anhydrous sodium hexachloroplatinate tends to form the orange hexahydrate upon storage in humid air, and this hexahydrate can be dehydrated upon heating at 110°C.

Physical and Chemical Data

The following table summarizes the key physical and chemical properties of disodium hexachloroplatinate:

Property	Anhydrous Form	Hexahydrate Form
Chemical Formula	Na₂[PtCl₆]	Na₂[PtCl₆]·6H₂O
Hill System Formula	Cl₆Na₂Pt	Cl₆H₁₂Na₂O₆Pt₁
Molecular Weight	453.7742 g/mol	561.86588 g/mol
CAS Registry Number	-	16923-58-3 (also 19583-77-8)
Appearance	Yellow solid	Orange crystalline solid
Density	-	2.5 g/cm³
Melting Point	-	110°C (loses 6H₂O)
Solubility	-	Soluble in water, alcohol; insoluble in ether

Sources:

Elemental Composition

The elemental composition of the hexahydrate form (Na₂[PtCl₆]·6H₂O) is as follows:

Element	Percentage (%)
Cl	37.86
H	2.15
Na	8.18
O	17.09
Pt	34.72

Source:

Preparation Methods

Disodium hexachloroplatinate is typically obtained as an intermediate in the preparation of platinum complexes. The synthesis generally follows these steps:

• Dissolution of platinum metal in aqua regia (a mixture of nitric acid and hydrochloric acid), producing hexachloroplatinic acid:

  • Pt + 4 HNO₃ + 6 HCl → H₂[PtCl₆] + 4 NO₂ + 4 H₂O

• Reaction of hexachloroplatinic acid with sodium chloride, followed by evaporation to obtain the salt:

  • H₂[PtCl₆] + 2 NaCl → Na₂[PtCl₆] + 2 HCl

This preparation method yields disodium hexachloroplatinate as an intermediate in various platinum-based chemical processes.

Chemical Reactions

Disodium hexachloroplatinate participates in several notable chemical reactions:

Conversion to Platinum Metal

The compound can be converted back to platinum metal through a two-step process:

• First, conversion to the ammonium salt:

  • Na₂[PtCl₆] + 2 NH₄Cl → (NH₄)₂[PtCl₆] + 2 NaCl

• Then, thermal decomposition of the ammonium salt:

  • 3 (NH₄)₂[PtCl₆] → 3 Pt + 2 N₂ + 2 NH₄Cl + 16 HCl

This reaction sequence allows for the recovery of platinum metal from laboratory residues containing disodium hexachloroplatinate.

Reaction with Bases

Disodium hexachloroplatinate reacts with bases such as sodium hydroxide to produce the hexahydroxyplatinate ion:

• Na₂[PtCl₆] + 6 NaOH → Na₂[Pt(OH)₆] + 6 NaCl

Applications

One of the most significant applications of disodium hexachloroplatinate is as a reference compound in platinum-195 nuclear magnetic resonance (NMR) spectroscopy. A 1.2 M solution of the salt in deuterium oxide (D₂O) serves as the standard reference for chemical shifts in platinum NMR studies.

The compound is preferred for this application due to:

• Commercial availability at a lower price compared to other platinum compounds

• High solubility, enabling quick acquisition of spectra

• Stable chemical properties that provide consistent reference values

Research Applications in Materials Science

Recent research has explored the use of disodium hexachloroplatinate in the development of composite materials. For instance, studies have investigated polyethylene oxide/disodium hexachloroplatinate complex composite films. These materials show interesting optical and electrical properties:

• The transmittance of polyethylene oxide films decreases with increasing disodium hexachloroplatinate content

• The composite films demonstrate altered crystallographic and thermal characteristics compared to pure polyethylene oxide

Biological and Toxicological Properties

Cytotoxicity Studies

Recent research has revealed significant biological effects of disodium hexachloroplatinate on various cell types. A comprehensive study published in 2024 investigated its cytotoxic effects on inner ear cells and tissues, with the following key findings:

• Concentration-dependent toxicity was observed in:

  • HEI-OC1 cells (organ of Corti cell line)

  • Rat spiral ganglion cells (SGC)

  • Rat organ of Corti explant (OCex) cultivated from neonatal rat cochleae

• Effects on HEI-OC1 cells:

  • Oxidative activity decreased with increasing concentrations between 8 and 16 ng/μl

  • Live cell staining revealed an increasing number of cells with disrupted membranes

  • Ultrastructural evidence of mitophagy followed by necroptosis was detected

• Effects on spiral ganglion cells:

  • Exposure to 15-35 ng/μl Na₂(PtCl₆) dose-dependently reduced neuronal survival and neuritogenesis

  • Dose-dependent induction of cell death in glial cells and fibroblasts was confirmed

• Effects on organ of Corti explants:

  • Exposure to 25-45 ng/μl Na₂(PtCl₆) resulted in severe concentration-dependent hair cell loss

This research is particularly relevant for understanding potential risks associated with platinum-based medical devices such as cochlear implants, where corrosion of electrode contacts could potentially release platinum compounds.

Year	Production (lb)
2019	137,817
2018	133,008
2017	120,801
2016	133,008

Source:

This data suggests consistent industrial demand for the compound, likely driven by its various applications in research and industry.

Disodium hexachloroplatinate represents a chemically versatile platinum compound with significant applications in analytical chemistry, particularly as a reference standard in platinum NMR spectroscopy. Its well-characterized chemical properties and reactions make it valuable in various laboratory settings.

Recent research has expanded our understanding of its biological effects, particularly its cytotoxicity in specific cell types. These findings have important implications for medical applications involving platinum-containing materials and highlight the need for continued investigation of its safety profile.